Cas no 2171535-38-7 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171535-38-7
• MF: C₂₆H₂₈N₂O₅S
• MW: 480.575925827026
• CID: 6615308
• PubChem ID: 165560387
• Update Time: 2025-06-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-1,3-thiazolidine-4-carboxylic acid
• 3-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1570853
• 3-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1544511
• 2171535-38-7
• EN300-1505823

• Inchi： 1S/C26H28N2O5S/c29-24(28-15-34-14-23(28)25(30)31)16-9-11-17(12-10-16)27-26(32)33-13-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： CRPDSLPWQLLCMA-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C1)C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.17189317g/mol
• Monoisotopic Mass: 480.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171535-38-7)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid, with the CAS number 2171535-38-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological properties.

The core structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid consists of a cyclohexanecarbonyl moiety linked to a 1,3-thiazolidine ring. This thiazolidine ring is further functionalized with a carboxylic acid group at the 4-position, which enhances the compound's reactivity and binding capabilities. The presence of the methoxycarbonyl group attached to a fluorenyl moiety adds another layer of complexity, influencing both the solubility and metabolic stability of the compound.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The combination of the cyclohexanecarbonyl and thiazolidine moieties suggests that it may interact with biological targets in multiple ways, making it a promising candidate for developing novel therapeutic agents. Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry due to their ability to modulate various biological pathways.

In particular, the fluorenylmethoxycarbonyl (Fmoc) group in the molecule plays a crucial role in its chemical behavior. Fmoc groups are commonly used in peptide synthesis as protecting groups for amino acids. However, when incorporated into more complex molecules like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid, they can influence the overall pharmacokinetic properties of the compound. The fluorenyl moiety, in particular, has been shown to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug development.

The 1,3-thiazolidine ring itself is a well-known scaffold in pharmaceutical research. It is found in several FDA-approved drugs and has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The carboxylic acid group at the 4-position of the thiazolidine ring further expands its potential applications by allowing for further derivatization and modification. This flexibility makes it an attractive candidate for developing targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid with greater accuracy. By leveraging machine learning algorithms and large datasets, scientists can identify potential binding sites and predict how these molecules might interact with biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group requires precise handling to prevent side reactions that could compromise the integrity of the molecule. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce complex molecules like this one on a larger scale.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171535-38-7) is a highly intriguing compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a promising candidate for developing novel therapeutic agents. With ongoing advancements in computational chemistry and synthetic methodologies, researchers are poised to explore its full potential in drug discovery and development.